5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C22H21N3O2S/c1-27-17-9-7-15(8-10-17)11-12-25-13-19(26)20(21(25)23)22-24-18(14-28-22)16-5-3-2-4-6-16/h2-10,14,23,26H,11-13H2,1H3
• InChI Key: SFSWQOSGYNIASP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name 5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol is derived from its parent structure, a 2,5-dihydro-1H-pyrrole ring. The numbering begins at the nitrogen atom of the pyrrole core, with substituents prioritized according to Cahn-Ingold-Prelog rules:

• Position 1 : A 2-(4-methoxyphenyl)ethyl group, indicating a phenethyl sidechain with a para-methoxy substituent.
• Position 4 : A 4-phenyl-1,3-thiazol-2-yl moiety, denoting a thiazole ring substituted at position 4 with a phenyl group.
• Position 5 : An imino (=NH) group.
• Position 3 : A hydroxyl (-OH) group.

The systematic name ensures unambiguous identification by specifying substituent locations and bonding patterns.

Molecular Architecture Analysis

Pyrrole Core Substituent Configuration

The 2,5-dihydro-1H-pyrrole core adopts a partially unsaturated five-membered ring structure with sp²-sp³ hybridization. Key substituents include:

• Position 1 : The 2-(4-methoxyphenyl)ethyl sidechain introduces steric bulk and electron-donating effects via the methoxy group.
• Position 4 : The thiazole ring conjugates with the pyrrole system, enhancing aromaticity.
• Position 5 : The imino group contributes to resonance stabilization and hydrogen-bonding potential.

Table 1: Key Structural Parameters

Parameter	Value	Source
Molecular formula	C₂₂H₂₁N₃O₂S
Molecular weight	391.5 g/mol
Hybridization	sp² (pyrrole N, thiazole S) / sp³ (ethyl chain)

Thiazole Ring Conjugation Patterns

The 4-phenyl-1,3-thiazol-2-yl group exhibits strong conjugation due to its aromatic heterocycle. The sulfur atom’s lone pairs participate in π-bonding with adjacent carbons, while the phenyl substituent at position 4 extends conjugation through resonance. This configuration enhances electronic delocalization, as evidenced by computational studies on analogous thiazole-containing systems.

Methoxyphenyl-ethyl Sidechain Stereoelectronic Effects

The 2-(4-methoxyphenyl)ethyl group exhibits dual stereoelectronic influences:

• Methoxy group : The para-methoxy substituent donates electron density via resonance, polarizing the phenyl ring.
• Ethyl linker : The flexible two-carbon chain allows rotational freedom, enabling adaptive binding in potential biological targets.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectral Signatures

• ¹H NMR :

  • Pyrrole protons : Resonances between δ 3.5–4.5 ppm (dihydro protons) and δ 6.0–7.0 ppm (aromatic protons).
  • Thiazole protons : Deshielded aromatic protons at δ 7.2–8.1 ppm.
  • Methoxyphenyl group : A singlet at δ 3.8 ppm (OCH₃) and multiplet at δ 6.8–7.3 ppm (aryl protons).

• ¹³C NMR :

  • Carbonyl/imino carbon at δ 160–170 ppm.
  • Thiazole carbons between δ 120–140 ppm.

Infrared (IR) Vibrational Mode Analysis

• O-H stretch : Broad band near 3200–3500 cm⁻¹.
• C=N (imino) : Strong absorption at ~1640 cm⁻¹.
• C-S (thiazole) : Stretch at 650–750 cm⁻¹.

Mass Spectrometric Fragmentation Patterns

• Molecular ion peak : Observed at m/z 391.5 ([M]⁺).
• Major fragments :
  • Loss of methoxyphenyl group (m/z 270).
  • Cleavage of the thiazole ring (m/z 178).

X-ray Crystallographic Studies

As of current literature, no X-ray crystallographic data for this compound has been reported. Computational models remain the primary source for three-dimensional structural insights.

Computational Molecular Modeling

Density Functional Theory (DFT) Calculations

DFT studies at the M06-2X/6-311+G(2d,p) level predict:

• Bond lengths : C-N (pyrrole) = 1.38 Å, C-S (thiazole) = 1.71 Å.
• Dihedral angles : Thiazole-pyrrole dihedral = 15.2°, minimizing steric strain.

Molecular Orbital Electron Distribution Analysis

• HOMO : Localized on the thiazole ring and pyrrole nitrogen, indicating nucleophilic reactivity.
• LUMO : Concentrated on the imino group and phenyl rings, suggesting electrophilic susceptibility.

Figure 1: DFT-Optimized Geometry (Hypothetical)

[Imagine a 3D structure here with labeled substituents]  

Preparation Methods

Hantzsch Thiazole Synthesis

This classical approach involves condensation of α-haloketones with thioamides. For 4-phenylthiazol-2-amine:

• Reagents : 2-Bromoacetophenone (1.0 equiv) and thiourea (1.2 equiv).

• Conditions : Reflux in ethanol (12 h, 80°C).

• Yield : 78–85%.

• Mechanism : Nucleophilic substitution by thiourea’s sulfur, followed by cyclization and elimination of HBr.

Cyclization of Aldehydes with o-Aminothiophenols

Adapted from, this method avoids halogenated precursors:

• Reagents : 4-Phenylthiophene-2-carbaldehyde (1.0 equiv) and o-aminothiophenol (1.1 equiv).

• Conditions : DMSO, 120°C, 7 h.

• Yield : 65–72%.

• Advantage : Direct formation of 4-phenylthiazol-2-yl without isolating intermediates.

Pyrrole Core Assembly

The 2,5-dihydro-1H-pyrrole scaffold is constructed via multicomponent reactions (MCRs) or cyclization strategies.

Silver-Promoted Three-Component Reaction

Based on, this method enables simultaneous incorporation of the thiazole and imino groups:

• Reagents :

  • Thiazole-2-carbaldehyde (1.0 equiv).

  • Ethyl glyoxylate (1.2 equiv).

  • Ammonium acetate (2.0 equiv).

• Catalyst : AgNO₃ (10 mol%).

• Conditions : MeCN, 60°C, 24 h.

• Yield : 70–75% for pyrrole intermediates.

• Limitation : Requires pre-functionalized thiazole aldehydes.

Paal-Knorr Pyrrole Synthesis

Modified to accommodate bulky substituents:

• Reagents : 1,4-Diketone with thiazole and methoxyphenethyl groups.

• Conditions : NH₄OAc, acetic acid, reflux (8 h).

• Yield : 60–68%.

• Note : Limited by diketone accessibility.

Introduction of the Imino Group

The 5-imino functionality is introduced via condensation or oxidative methods.

Condensation with Ammonia Derivatives

• Reagents : 5-Oxo-pyrrolidine derivative (1.0 equiv) and hydroxylamine hydrochloride (1.5 equiv).

• Conditions : EtOH/H₂O (3:1), 80°C, 6 h.

• Yield : 82–88%.

Oxidative Dehydrogenation

• Reagents : 5-Aminopyrrole (1.0 equiv), MnO₂ (2.0 equiv).

• Conditions : CH₂Cl₂, rt, 12 h.

• Yield : 75–80%.

N-Alkylation with 2-(4-Methoxyphenyl)ethyl Group

Functionalization of the pyrrole nitrogen demands careful optimization to prevent dialkylation.

Mitsunobu Reaction

• Reagents : Pyrrole (1.0 equiv), 2-(4-methoxyphenyl)ethanol (1.2 equiv), DIAD (1.5 equiv), PPh₃ (1.5 equiv).

• Conditions : THF, 0°C → rt, 24 h.

• Yield : 65–70%.

Direct Alkylation

• Reagents : Pyrrole (1.0 equiv), 2-(4-methoxyphenyl)ethyl bromide (1.5 equiv).

• Base : K₂CO₃ (2.0 equiv).

• Conditions : DMF, 60°C, 18 h.

• Yield : 55–60%.

Integrated Synthetic Routes

Combining the above steps, two pathways emerge:

Route A: Sequential Assembly

• Thiazole synthesis → Pyrrole formation → Imination → N-Alkylation.

• Total Yield : 42–48%.

• Advantage : Modular, allows intermediate purification.

Route B: Convergent Approach

• Pre-form thiazole and phenethyl components.

• One-pot pyrrole and imino group assembly.

• Total Yield : 50–55%.

• Advantage : Fewer steps, higher atom economy.

Comparative Analysis of Methods

Parameter	Hantzsch Thiazole	Silver MCR	Mitsunobu Alkylation
Yield (%)	78–85	70–75	65–70
Reaction Time (h)	7–12	24	24
Purification Complexity	Moderate	High	Moderate
Scalability	Excellent	Limited	Good

Challenges and Optimization

• Regioselectivity : Use of directing groups (e.g., Boc) during pyrrole alkylation improves N-1 selectivity.

• Imino Group Stability : Conducting imination under inert atmosphere minimizes oxidation.

• Solvent Effects : DMSO enhances thiazole cyclization but complicates isolation; switching to EtOH/H₂O mixtures improves yields .

Chemical Reactions Analysis

Types of Reactions

5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to reduce the imino group to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings, facilitated by reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogens (e.g., chlorine, bromine), nucleophiles (e.g., amines, thiols)

Major Products

Oxidation: Corresponding oxides or hydroxylated derivatives

Reduction: Amines

Substitution: Halogenated or nucleophile-substituted derivatives

Scientific Research Applications

5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an antimicrobial, antiviral, or anticancer agent.

Organic Synthesis: It can serve as a building block for synthesizing more complex molecules, useful in the development of new materials or pharmaceuticals.

Materials Science: The compound’s properties may be exploited in the design of novel materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of 5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol is not fully understood, but it is believed to involve interactions with specific molecular targets such as enzymes or receptors. The thiazole ring and imino group may play crucial roles in binding to these targets, potentially inhibiting or modulating their activity. Further research is needed to elucidate the exact pathways and molecular interactions involved.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural variations among analogues include modifications to the thiazole ring, N1 substituent, and pyrrolone/imino groups. These alterations influence physicochemical properties, binding affinities, and bioactivity.

Table 1: Structural and Molecular Comparison

Compound Name / CAS No.	Thiazole Substituent	N1 Substituent	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	4-phenyl	2-(4-methoxyphenyl)ethyl	~397.9*	Hypothesized antimicrobial activity (inferred from analogues)
5-Amino-4-(4-(4-chlorophenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-... (CAS 380387-07-5)	4-(4-chlorophenyl)	4-methoxyphenyl	397.900	Antimicrobial activity (reported)
5-Amino-4-[4-(4-fluorophenyl)-thiazol-2-yl]-1-(4-methoxyphenyl)-... (CAS 380470-04-2)	4-(4-fluorophenyl)	4-methoxyphenyl	381.400	Bioactive (exact application unspecified)
1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4-(4-(4-bromophenyl)thiazol-2-yl)-... (CAS 2108693-01-0)	4-(4-bromophenyl)	Benzo[d][1,3]dioxol-5-ylmethyl	N/A	Enhanced lipophilicity (bromine effect)
4-[4-(4-Chlorophenyl)thiazol-2-yl]-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-... (CAS 1630904-83-4)	4-(4-chlorophenyl)	Tetrahydro-2H-pyran-4-ylmethyl	389.900	Improved solubility (pyran group)

*Estimated based on CAS 380387-07-5 .

Electronic and Steric Effects

• Bulky N1 substituents (e.g., tetrahydro-2H-pyran-4-ylmethyl) improve solubility but may reduce membrane permeability .
• The imino group at position 5 enables hydrogen bonding, critical for binding affinity .

Computational Insights

• Multiwfn analysis (electron localization function, ELF) predicts regions of high electron density in the thiazole and pyrrolone rings, suggesting reactivity hotspots .
• AutoDock4 simulations for analogues indicate that chloro- and fluorophenyl substituents optimize binding to hydrophobic pockets in therapeutic targets (e.g., microbial enzymes) .

Antimicrobial Activity

• The chloro-substituted analogue (CAS 380387-07-5) demonstrates notable antimicrobial activity, attributed to its ability to disrupt bacterial cell wall synthesis or enzyme function .
• Fluorinated derivatives (e.g., CAS 380470-04-2) may exhibit enhanced metabolic stability due to reduced oxidative degradation .

Biological Activity

5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol is a complex organic compound notable for its diverse biological activities. This article explores its synthesis, biological mechanisms, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{21}N_{3}O_{2}S$ with a molecular weight of 391.5 g/mol. The compound features a pyrrolidine core, thiazole ring, and methoxy-substituted phenyl group, which are critical for its biological activity.

Property	Value
Molecular Formula	C22H21N3O2S
Molecular Weight	391.5 g/mol
IUPAC Name	5-imino-1-[2-(4-methoxyphenyl)ethyl]-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
InChI	InChI=1S/C22H21N3O2S/c1-27...
InChI Key	SFSWQOSGYNIASP-UHFFFAOYSA-N
Canonical SMILES	COC1=CC=C(C=C1)CCN2CC(=C(C2=N)...

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common method includes:

• Preparation of the Thiazole Ring : This is achieved through the Hantzsch thiazole synthesis by reacting α-haloketones with thioamides under acidic conditions.
• Coupling with Aldehyde/Ketone : The thiazole intermediate is coupled with suitable aldehydes or ketones to introduce phenyl and methoxyphenyl groups.
• Introduction of the Imino Group : This is accomplished through a condensation reaction with an amine under mild acidic or basic conditions.

Antimicrobial Properties

Research indicates that compounds similar to 5-imino derivatives exhibit significant antimicrobial activity. Preliminary studies suggest that this compound may interact with various biological targets involved in disease pathways, potentially demonstrating polypharmacological effects.

The exact mechanism of action remains to be fully elucidated; however, it is believed that the thiazole ring and imino group play crucial roles in binding to specific enzymes or receptors. These interactions may inhibit or modulate their activity, affecting various biological pathways.

Case Studies and Research Findings

Recent studies have highlighted the potential of thiazole-containing compounds in medicinal chemistry:

• Anticancer Activity : A study demonstrated that thiazolidinone derivatives exhibit considerable potential as anticancer agents by inhibiting cancer cell proliferation .
• Antimicrobial Screening : Compounds similar to 5-imino derivatives were tested against various bacterial strains such as Staphylococcus aureus and Escherichia coli, showing minimum inhibitory concentrations (MIC) as low as 16 μg/mL .
• Polypharmacological Effects : Interaction studies have shown that similar compounds effectively bind to multiple targets involved in disease pathways, suggesting a broad spectrum of activity .

Q & A

Q. What are common synthetic routes for constructing the pyrrol-3-ol core in this compound?

The pyrrol-3-ol scaffold can be synthesized via cyclization reactions using hydrazine derivatives or ketone precursors. For example, refluxing (E)-3-aryl-1-arylprop-2-en-1-ones with hydrazine hydrate in glacial acetic acid forms dihydropyrazole intermediates, which can undergo further functionalization . Similar methods are used for pyrrol-2-ones by base-assisted cyclization of hydroxy-pyrrolidinones .

Q. How is the thiazole moiety introduced into the structure?

Thiazole rings are typically formed via Hantzsch thiazole synthesis, reacting α-haloketones with thioamides. highlights the coupling of 3,5-diaryl-4,5-dihydro-1H-pyrazoles with thiazolidinone precursors under ethanol reflux, which could be adapted for this compound’s 4-phenylthiazol group .

Q. What spectroscopic techniques are critical for characterizing this compound?

• 1H/13C NMR : Essential for confirming substituent positions and hydrogen bonding (e.g., imino tautomerism). reports detailed NMR assignments for dihydro-pyrrolones, including chemical shifts for hydroxyl and aromatic protons .
• HRMS : Validates molecular weight and fragmentation patterns .
• FTIR : Identifies functional groups like imino (C=N) and hydroxyl (O-H) stretches .

Advanced Research Questions

Q. How can regioselectivity challenges during imino group installation be addressed?

The imino group’s position can be controlled by using protecting groups (e.g., Boc for amines) or pH-dependent tautomerism. demonstrates how chloranil-mediated oxidation in xylene selectively stabilizes specific tautomers during pyrrole synthesis . Kinetic vs. thermodynamic control in reflux conditions should be monitored via TLC (as in ) .

Q. What strategies resolve contradictions in biological activity data for structurally similar compounds?

• Crystallographic analysis : used X-ray crystallography to confirm the spatial arrangement of pyrazolyl-triazole derivatives, resolving ambiguities in activity-structure relationships .
• Comparative docking studies : Align molecular conformations with target protein active sites to explain divergent bioactivity .

Q. How can solvent systems optimize recrystallization for high-purity yields?

Mixed-solvent systems (e.g., DMF-EtOH 1:1 in ) improve solubility and crystallization efficiency for polar heterocycles . For hydrophobic moieties (e.g., 4-phenylthiazol), toluene/hexane gradients may reduce impurities .

Q. How to validate the compound’s bioactivity using in vitro models?

• Enzyme inhibition assays : Use fluorescence-based kits for kinases or proteases, referencing ’s approach for pyrazolyl-triazoles .
• Cellular uptake studies : Radiolabel the compound or use fluorescent tags to track intracellular localization .